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Compound of Interest

2-Heptanone, 4-hydroxy-, (4R)-
Compound Name:

(9Cl)
CAS No.: 143004-06-2
Cat. No.: B136172

Get Quote

Part 1: Executive Summary & Chemical Identity

(4R)-4-hydroxy-2-heptanone represents a specific class of chiral

-hydroxy ketones that serve as critical bifurcating nodes in both biological signaling and

asymmetric synthesis. While the racemic compound (CAS 25290-14-6) has been known since
the mid-20th century as a product of aldol condensation, the isolation and specific utility of the
(4R)-enantiomer emerged with the rise of stereoselective biocatalysis in the 1980s and 1990s.

Biologically, it functions as a transient precursor in the defensive exocrine systems of arachnids
(specifically Opiliones) and as a pheromone component in specific coleopteran pests.
Synthetically, it is a high-value "chiral pool" intermediate used to access complex macrolides
and aggregation pheromones like sitophilure.

Chemical Profile

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b136172#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136172?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Data
IUPAC Name (4R)-4-hydroxyheptan-2-one
Common Name (R)-Butyrylacetone alcohol
CAS (Racemate) 25290-14-6

C
Molecular Formula H

O
Chiral Center C4 (R-configuration)

Key Functionality -Hydroxy Ketone (Aldol Adduct)

Part 2: Natural History & Biological Discovery[5]

The discovery of (4R)-4-hydroxy-2-heptanone is not defined by a single isolation event but by
its identification as a biosynthetic intermediate in two distinct ecological domains.

The Arachnid Defense Pathway (Opiliones)

In the order Opiliones (harvestmen), specifically within the family Gonyleptidae, chemical
defense relies on the secretion of noxious quinones and ketones.[1]

e The Mechanism: Research into Gonyleptes saprophilus and Acanthogonyleptes pulcher
revealed the presence of volatile vinyl ketones and their dimers (pyranyl ketones).[2]

e The Role of (4R)-4-hydroxy-2-heptanone: It acts as the stable biosynthetic precursor.
Enzymatic dehydration of the 4-hydroxy ketone yields the reactive vinyl ketone (e.g., 3-
hepten-2-one), which then repels predators or dimerizes. The chirality at C4 controls the
stereochemistry of the resulting cyclic ethers.

The Coleopteran Aggregation Signal
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In weevils (Sitophilus spp.), the aggregation pheromone "sitophilure” is a structurally related
hydroxy-ketone. The (4R)-4-hydroxy-2-heptanone scaffold serves as a simplified analogue for
studying the structure-activity relationship (SAR) of these olfactory receptors. The "R"
configuration is often critical; the "S" enantiomer can be biologically inert or even repellent.

Part 3: Synthetic Evolution (Racemic to
Enantiopure)

The history of this molecule is a case study in the evolution of asymmetric synthesis.
Era 1: The Thermodynamic Age (1950s-1970s)
Early synthesis relied on the Cross-Aldol Condensation of acetone and butyraldehyde.
e Method: Base-catalyzed reaction (NaOH/KOH).
e Result: Thermodynamic control yielded the racemate (

)-4-hydroxy-2-heptanone.

o Limitation: Low selectivity; significant dehydration to the enone (3-hepten-2-one) occurred
spontaneously.

Era 2: The Biocatalytic Revolution (1980s-Present)

To access the specific (4R) enantiomer, researchers turned to enzymes. Two primary routes
were established:

o Asymmetric Reduction: Reducing 2,4-heptanedione using Alcohol Dehydrogenases (ADHS).

» Kinetic Resolution: Hydrolyzing the racemic acetate ester using Lipases.

The "Prelog" Challenge
Standard Baker's Yeast (Saccharomyces cerevisiae) reduction of
-diketones typically follows Prelog's Rule, delivering the (S)-alcohol. Accessing the (4R)-

enantiomer required the discovery of anti-Prelog enzymes (e.g., from Lactobacillus brevis or
engineered E. coli) or the use of specific lipase resolutions.
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Part 4: Technical Protocols
Protocol A: Lipase-Catalyzed Kinetic Resolution

This protocol is the most robust for producing high-ee (4R)-4-hydroxy-2-heptanone from the
inexpensive racemate.

Principle:Burkholderia cepacia lipase (Lipase PS) selectively acetylates the (S)-enantiomer,
leaving the desired (4R)-alcohol unreacted.

Reagents:

Racemic 4-hydroxy-2-heptanone (10 mmol)

Vinyl Acetate (Acyl donor, 30 mmol)

Lipase PS (Amano) immobilized on Celite (500 mg)

Solvent: Diisopropy! ether (DIPE) or MTBE (dry)

Workflow:

Setup: Dissolve racemate in DIPE (50 mL) in a flame-dried flask.

e Initiation: Add Vinyl Acetate and Immobilized Lipase PS.

e Incubation: Stir at 30°C at 200 rpm. Monitor reaction via Chiral GC (Cyclodex-B column).

o Termination: Stop reaction at ~50% conversion (typically 24-48 hours). Filter off the enzyme.

 Purification: The mixture contains (S)-acetate and (4R)-alcohol. Separate via flash
chromatography (Silica gel, Hexane:EtOAc 8:2).

Validation: The (4R)-alcohol elutes second (polar). Expected ee > 98%.

Protocol B: Asymmetric Reduction (Anti-Prelog)

For direct synthesis without waste (100% theoretical yield), use an anti-Prelog ADH.
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Reagents:

e 2,4-Heptanedione (Substrate)[3]

e Recombinant ADH (e.g., LbADH from L. brevis)[4]

o Cofactor: NADPH (recycling system: Glucose Dehydrogenase + Glucose)
Workflow:

o Buffer Prep: Phosphate buffer (100 mM, pH 6.5) with 1 mM MgCI

Reaction: Add diketone (50 mM), ADH (10 U/mL), GDH (5 U/mL), NADP+ (0.1 mM), and
Glucose (100 mM).

Process: Shake at 30°C for 24 hours.

Extraction: Extract with Ethyl Acetate.

Result: Yields (4R)-4-hydroxy-2-heptanone directly.

Part 5: Visualization of Pathways
Biosynthetic & Synthetic Logic

The following diagram illustrates the divergence between the natural biosynthetic pathway in
Opiliones and the laboratory synthesis of the (4R) enantiomer.

Click to download full resolution via product page
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Caption: Figure 1. Synthetic and biosynthetic pathways for (4R)-4-hydroxy-2-heptanone,
highlighting the kinetic resolution route and its ecological role as a precursor to defensive
pyranyl ketones.

Part 6: Comparative Data Analysis

The choice of synthesis method depends on the required scale and purity.

. Chemical Aldol Lipase Resolution ADH Reduction
etric
(Racemic) (Protocol A) (Protocol B)
Enantiomeric Excess i
0% >98% (for R-isomer) >99%
(ee)
Theoretical Yield ~70% 50% (Max) 100%
o ) Medium (Enzyme Medium (Cofactor
Cost Efficiency High
cost) cost)
N Moderate (Dilute
Scalability Excellent Good -
conditions)
) ) Fine Chemical
Primary Use Solvent/Intermediate Drug Precursor

Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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